Cas no 694-47-3 ((1r,3s)-cyclopent-4-ene-1,3-diol)

(1r,3s)-cyclopent-4-ene-1,3-diol structure
694-47-3 structure
Product Name:(1r,3s)-cyclopent-4-ene-1,3-diol
CAS No:694-47-3
MF:C5H8O2
MW:100.115821838379
CID:973743
PubChem ID:10148988
Update Time:2025-04-19

(1r,3s)-cyclopent-4-ene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • (1r,3s)-cyclopent-4-ene-1,3-diol
    • trans-3,5-dihydroxycyclopent-1-ene
    • cis-cyclopent-2-ene-1,4-diol
    • cis-3,5-Dihydroxy-1-cyclopentene
    • SCHEMBL255121
    • CS-0056064
    • cis-cyclopent-4-ene-1,3-diol
    • cis-2-Cyclopentene-1,4-Diol
    • 4-Cyclopentene-1,3-diol, (Z)-
    • 4-Cyclopentene-1,3-diol, cis-
    • AS-50388
    • BP-21428
    • 4-Cyclopentene-1,3-diol, (1R,3S)-rel-
    • AKOS015855423
    • cis-Cyclopent-1-ene-3,5-diol
    • (1S,3R)-cyclopent-4-ene-1,3-diol
    • cis-4-Cyclopentene-1,3-Diol
    • cis-4-Cyclopentene-1,3-diol, >=99.0% (GC)
    • P10067
    • 694-47-3
    • MFCD00077703
    • J-017636
    • 29783-26-4
    • cis-cyclopent-4-ene-1, 3-diol
    • (1S, 3R)-cyclopent-4-ene-1, 3-diol
    • (1R,3S)-rel-cyclopent-4-ene-1,3-diol
    • Inchi: 1S/C5H8O2/c6-4-1-2-5(7)3-4/h1-2,4-7H,3H2/t4-,5+
    • InChI Key: IGRLIBJHDBWKNA-SYDPRGILSA-N
    • SMILES: O[C@@H]1C=C[C@@H](C1)O

Computed Properties

  • Exact Mass: 100.052429494g/mol
  • Monoisotopic Mass: 100.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 78.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 40.5Ų

(1r,3s)-cyclopent-4-ene-1,3-diol Pricemore >>

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